N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide

• IUPAC Name: (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)prop-2-enamide
• InChI: InChI=1S/C16H10ClF4NO/c17-13-7-4-11(16(19,20)21)9-14(13)22-15(23)8-3-10-1-5-12(18)6-2-10/h1-9H,(H,22,23)/b8-3+
• InChI Key: QAPNLRUYKZYGOE-FPYGCLRLSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)F
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)F
• Molecular Formula: C16H10ClF4NO
• Molecular Weight: 343.70 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide is a chemical compound that has gained attention in the scientific community due to its potential as a research tool. This compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

The mechanism of action of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide is not fully understood. However, it is believed to act by inhibiting certain enzymes or proteins involved in cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells and to reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide in lab experiments is its specificity. It can be used to target specific proteins or enzymes, which allows for more precise investigation of biological processes. However, one limitation is that it may not be effective in all cell types or organisms.

Future Directions

There are several potential future directions for research involving N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide. These include:
1. Investigating its potential as a therapeutic agent for cancer or inflammatory diseases.
2. Studying its effects on specific proteins or enzymes involved in cellular processes.
3. Developing new synthesis methods to improve yield or purity.
4. Investigating its potential as a tool for drug discovery.
In conclusion, this compound is a chemical compound with potential applications in scientific research. Its synthesis method, mechanism of action, biochemical and physiological effects, and potential future directions make it a valuable tool for investigating various biological processes.

Synthesis Methods

The synthesis of N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide involves several steps. The starting materials include 2-chloro-5-(trifluoromethyl)aniline and 4-fluorobenzaldehyde. These are reacted with acryloyl chloride in the presence of a base such as triethylamine to produce the final product.

Scientific Research Applications

N-[2-chloro-5-(trifluoromethyl)phenyl]-3-(4-fluorophenyl)acrylamide has been used in scientific research to study various biological processes. For example, it has been used to investigate the role of certain proteins in cancer cells and to study the effects of oxidative stress on cells.